![molecular formula C16H16Cl2N2O3S B5680139 N~1~-(4-chlorobenzyl)-N~2~-(2-chlorophenyl)-N~2~-(methylsulfonyl)glycinamide](/img/structure/B5680139.png)
N~1~-(4-chlorobenzyl)-N~2~-(2-chlorophenyl)-N~2~-(methylsulfonyl)glycinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N1-(4-chlorobenzyl)-N2-(2-chlorophenyl)-N2-(methylsulfonyl)glycinamide is a chemical compound with potential applications in various fields of chemistry and pharmaceuticals. Its structure involves chlorobenzyl and chlorophenyl groups, as well as a methylsulfonyl group attached to a glycinamide backbone.
Synthesis Analysis
The synthesis of compounds similar to N1-(4-chlorobenzyl)-N2-(2-chlorophenyl)-N2-(methylsulfonyl)glycinamide often involves the formation of sulfonyl and chlorophenyl functional groups. For example, the synthesis of related tetrazole derivatives has been explored, focusing on the formation of these functional groups and their influence on the molecular structure (Al-Hourani et al., 2015).
Molecular Structure Analysis
The molecular structure of similar compounds is characterized by the presence of planar rings and sulfonamide groups, as seen in studies of tetrazole derivatives and sulfonamide compounds (Al-Hourani et al., 2015).
Chemical Reactions and Properties
Compounds with similar structural features exhibit diverse chemical reactions and properties. For instance, the interaction of sulfone and sulfonamide groups with various reagents leads to different reaction pathways, as observed in studies of chlorobenzyl and chlorophenyl sulfones and sulfonamides (Adamovich et al., 2017).
Physical Properties Analysis
The physical properties of such compounds, including their crystal structure and solubility, are influenced by the presence of chlorobenzyl and methylsulfonyl groups. These properties have been studied in depth in similar compounds (Adamovich et al., 2017).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, of N1-(4-chlorobenzyl)-N2-(2-chlorophenyl)-N2-(methylsulfonyl)glycinamide are likely to be influenced by its sulfonamide and chlorophenyl groups. Studies on similar compounds provide insights into how these functional groups contribute to the overall chemical behavior of the molecule (Adamovich et al., 2017).
properties
IUPAC Name |
2-(2-chloro-N-methylsulfonylanilino)-N-[(4-chlorophenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16Cl2N2O3S/c1-24(22,23)20(15-5-3-2-4-14(15)18)11-16(21)19-10-12-6-8-13(17)9-7-12/h2-9H,10-11H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJLIDEBFXZESSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC(=O)NCC1=CC=C(C=C1)Cl)C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16Cl2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.